Pyrazolo[1,5-A]pyrazine-3-boronic acid
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Overview
Description
Pyrazolo[1,5-A]pyrazine-3-boronic acid is a chemical compound with the molecular formula C6H6BN3O2 . It has a molecular weight of 162.94 . The compound is typically a pale-yellow to yellow-brown solid .
Synthesis Analysis
The synthesis of pyrazolo[1,5-A]pyrazine derivatives has been achieved through various methods. One such method involves scaffold hopping and computer-aided drug design . Another method involves the Suzuki–Miyaura cross-coupling reaction . This reaction can be performed using a wide variety of aryl and heteroaryl boronic acids .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H6BN3O2/c11-7(12)5-3-9-10-2-1-8-4-6(5)10/h1-4,11-12H . This indicates the specific arrangement of atoms in the molecule.Chemical Reactions Analysis
The Suzuki–Miyaura cross-coupling reaction is a key reaction involved in the chemical reactions of this compound . This reaction is particularly useful for creating new carbon–carbon bonds .Physical and Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown solid . It has a molecular weight of 162.94 and is typically stored at room temperature .Mechanism of Action
Target of Action
Related compounds such as pyrazolo[3,4-b]pyridine derivatives have been found to inhibit tropomyosin receptor kinases (trks) . TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can lead to cancer .
Mode of Action
Related compounds like pyrazolo[3,4-b]pyridine derivatives have been found to inhibit trka . TRKA is a subtype of TRKs that mainly combines with nerve growth factor (NGF) . Once activated, the intramembrane kinase domain of TRKs is phosphorylated, triggering downstream signal transduction pathways .
Biochemical Pathways
Related compounds like pyrazolo[3,4-b]pyridine derivatives have been found to affect the ras/erk, plc-γ, and pi3k/akt pathways . These pathways are associated with the proliferation, differentiation, and survival of cells .
Pharmacokinetics
Related compounds like pyrazolo[3,4-b]pyridine derivatives have been found to possess good plasma stability and low inhibitory activity to a panel of cytochrome p450 isoforms except cyp2c9 .
Result of Action
Related compounds like pyrazolo[3,4-b]pyridine derivatives have been found to inhibit the proliferation of certain cell lines .
Action Environment
Related compounds like pyrazolo[1,5-a]pyrimidines-based fluorophores have been found to exhibit tunable photophysical properties .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
pyrazolo[1,5-a]pyrazin-3-ylboronic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BN3O2/c11-7(12)5-3-9-10-2-1-8-4-6(5)10/h1-4,11-12H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYAHQLDXXRNKJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C2C=NC=CN2N=C1)(O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.94 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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